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Compound of Interest

Compound Name: 4'-Methylpropiophenone

Cat. No.: B145568

An In-Depth Technical Guide to the Spectroscopic Characterization of 4'-
Methylpropiophenone

Introduction

4'-Methylpropiophenone (CAS 5337-93-9), an aromatic ketone, serves as a crucial
intermediate in the synthesis of various pharmaceutical compounds and organic molecules.[1]
Structurally, it is a derivative of propiophenone with a methyl group at the para-position (C4) of
the phenyl ring.[2] Accurate structural elucidation and purity assessment are paramount in its
application, necessitating a multi-faceted analytical approach. This guide provides a detailed
examination of the core spectroscopic techniqgues—Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS)—used to characterize 4'-Methylpropiophenone.
As a senior application scientist, this document synthesizes foundational principles with
practical, field-proven insights to offer a self-validating framework for its analysis.

Molecular Structure and Analytical Framework

The unequivocal identification of 4'-Methylpropiophenone relies on the synergistic
interpretation of data from different spectroscopic methods. Each technique probes distinct
molecular features, and together, they provide a comprehensive structural fingerprint. The
molecular structure, with atoms systematically labeled for spectroscopic assignment, is
presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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